1-(1,3-Benzodioxol-5-ylmethyl)-4-(4-chloro-2-nitrophenyl)sulfonylpiperazine

• IUPAC Name: 1-(1,3-benzodioxol-5-ylmethyl)-4-(4-chloro-2-nitrophenyl)sulfonylpiperazine
• InChI: InChI=1S/C18H18ClN3O6S/c19-14-2-4-18(15(10-14)22(23)24)29(25,26)21-7-5-20(6-8-21)11-13-1-3-16-17(9-13)28-12-27-16/h1-4,9-10H,5-8,11-12H2
• InChI Key: CCOPDPUXZABTKX-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC3=C(C=C2)OCO3)S(=O)(=O)C4=C(C=C(C=C4)Cl)[N+](=O)[O-]
• Molecular Formula: C18H18ClN3O6S
• Molecular Weight: 439.9 g/mol

Description

1-(1,3-Benzodioxol-5-ylmethyl)-4-(4-chloro-2-nitrophenyl)sulfonylpiperazine (BSP) is a synthetic compound that has been studied in recent years for its potential applications in scientific research. BSP is a member of the piperazine family and is composed of a benzodioxol-5-ylmethyl group, a 4-chloro-2-nitrophenyl group, and a sulfonylpiperazine group. BSP has a number of unique properties that make it an attractive candidate for a variety of research applications.

Scientific Research Applications

Synthesis and Cancer Research

• Pro-apoptotic Effects in Cancer Cells : Sulfonamide derivatives, including compounds with structural similarities to the one , have been synthesized and evaluated for their anti-cancer activity. These compounds demonstrated significant ability to reduce cell proliferation and induce pro-apoptotic gene expression in various cancer cell lines, mediated possibly through the activation of p38 and ERK pathways (Cumaoğlu et al., 2015).

Antimicrobial Studies

• Microbial Transformation of Antibiotics : The study on sulfamethoxazole (SMX), a sulfonamide antibiotic, under denitrifying conditions revealed the formation of transformation products. This research highlights the potential for microbial mediation in the abiotic transformation of sulfonamide drugs, which is relevant for understanding the environmental fate of these compounds (Nödler et al., 2012).

Anticoagulant Activity

• Factor Xa Inhibition : Research into N,N-dialkylated sulfonamide derivatives has identified potent inhibitors of factor Xa, an important target for anticoagulant drugs. These compounds exhibit desirable in vitro and in vivo anticoagulant activity, highlighting the therapeutic potential of sulfonamide-based structures in the development of new anticoagulants (Jia et al., 2004).

Environmental Impact

• Toxicity of Herbicides : The potential toxicity of sulcotrione and mesotrione, two selective triketonic herbicides with sulfonamide structures, was assessed using environmental microorganisms. This study provides valuable insights into the environmental impact of these herbicides, underscoring the importance of evaluating the toxicity of new chemical compounds and their degradation products (Bonnet et al., 2008).